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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in reducing noise

in UCB-H PET image data.

Troubleshooting Guides
Issue: High Noise Levels in Reconstructed PET Images

High noise in PET images can obscure small lesions, affect quantitative accuracy, and lead to

misinterpretation of findings. Follow these steps to diagnose and mitigate noise-related issues.

Step 1: Evaluate Scanner Performance and Quality Control

Ensure that the PET scanner is performing optimally through regular quality assurance

procedures.

Daily Quality Control: Perform daily quality control checks as recommended by the

manufacturer. This typically includes a blank scan (for non-PET/CT systems) and detector

setup.

Calibration: Verify that the scanner is properly calibrated. Calibration is crucial for converting

image pixel values into activity concentration.[1] Regular calibration ensures the stability of

the system.
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Normalization: Check the normalization files. Normalization corrects for variations in

efficiency for each line of response (LOR) in the sinogram.[1]

Step 2: Review Acquisition Parameters

Acquisition parameters play a significant role in the final image quality.

Acquisition Time: Insufficient acquisition time is a common cause of high noise. For studies

with low radiotracer uptake or short-lived isotopes, consider increasing the scan duration per

bed position.

Injected Dose: While minimizing radiation exposure is important, an insufficient injected dose

can lead to low count statistics and consequently, high image noise. Ensure the injected

dose is appropriate for the specific tracer and research question.

Step 3: Optimize Reconstruction Parameters

The choice of reconstruction algorithm and its parameters has a profound impact on image

noise.

Reconstruction Algorithm:

OSEM (Ordered Subsets Expectation Maximization): This is the most commonly used

iterative reconstruction algorithm. Increasing the number of iterations and subsets can

improve spatial resolution but also amplifies noise.[2][3][4] It is crucial to find a balance.

For many clinical applications, 2-4 iterations are sufficient.

Filtered Backprojection (FBP): An analytical reconstruction method that is computationally

fast but generally results in higher noise compared to iterative methods.

Iterations and Subsets:

Problem: As the number of OSEM iterations increases, SUVmax tends to increase, which

can be accompanied by a rise in image noise.[2][3][4] The SUVavg tends to converge with

fewer iterations.[3][4]
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Solution: An optimized number of OSEM iterations is often around 3 for many systems,

providing a good balance between contrast recovery and noise amplification.[5] However,

this can be scanner and protocol-dependent. It is advisable to perform phantom studies to

determine the optimal parameters for your specific setup.

Step 4: Apply Post-Reconstruction Filtering

Post-reconstruction filters are commonly used to reduce noise in the final image.

Gaussian Filter: This is the most common filter, effectively reducing noise but can also lead

to a loss of spatial resolution and blurring of small structures.[5]

Edge-Preserving Filters (e.g., Bilateral, Non-Local Means - NLM): These filters are designed

to reduce noise while preserving edges and fine details in the image, offering an advantage

over Gaussian filters.[5]

AI-Based/Deep Learning Methods: Emerging deep learning-based denoising techniques

have shown superior performance in reducing noise while preserving quantitative accuracy

compared to traditional filters.[6]

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of noise in PET images?

A1: Noise in PET imaging primarily stems from the statistical nature of radioactive decay

(Poisson noise), as well as physical factors such as scatter and random coincidences.[7] The

low number of detected photons compared to other imaging modalities like CT or MRI makes

PET images inherently noisier.

Q2: How do I choose the right reconstruction algorithm to minimize noise?

A2: For most applications, iterative reconstruction algorithms like OSEM are preferred over

FBP as they generally produce images with lower noise and better contrast. Time-of-Flight

(TOF) reconstruction, when available, can significantly reduce noise and improve image quality.

[8] The inclusion of a Point Spread Function (PSF) correction in the reconstruction can

enhance spatial resolution but may also amplify noise.[4]
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Q3: What is the impact of increasing OSEM iterations on my data?

A3: Increasing the number of OSEM iterations generally leads to an increase in both the signal

(e.g., SUVmax in a tumor) and the noise.[2][3][4] While more iterations can improve the

recovery of small, hot lesions, they can also amplify noise, potentially leading to a decrease in

the signal-to-noise ratio (SNR). It is crucial to optimize the number of iterations for your specific

imaging protocol.

Q4: Should I use a post-reconstruction filter? If so, which one?

A4: Post-reconstruction filtering is a common and effective way to reduce image noise.

A Gaussian filter is a simple and widely used option, but be aware of the potential for image

blurring.

Edge-preserving filters like the Non-Local Means (NLM) filter can provide a better balance

between noise reduction and preservation of detail.[6]

If available, AI-based denoising methods often provide the best results, significantly reducing

noise while maintaining high quantitative accuracy.[6]

Q5: How can I quantitatively assess the noise in my PET images?

A5: Noise can be quantified using metrics such as the Signal-to-Noise Ratio (SNR) and

Contrast-to-Noise Ratio (CNR).[9][10][11] These are typically measured using phantom studies.

A common method involves placing regions of interest (ROIs) in a uniform area of a phantom

image and calculating the standard deviation of the pixel values within that ROI. A lower

standard deviation indicates less noise.

Data Presentation
Table 1: Impact of OSEM Iterations on PET Image Characteristics
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Number of
Iterations

SUVmax Image Noise
Spatial
Resolution

Recommendati
on

Low (1-2)
May be

underestimated
Lower Lower

May be suitable

for large, high-

contrast objects.

Optimal (2-4) Good recovery Moderate Good

Generally

recommended

for a balance of

quantitative

accuracy and

noise.[5]

High (>5)

Tends to

increase and

may be

overestimated

Higher Higher

Can be useful for

detecting very

small structures,

but increased

noise may affect

quantification.[2]

[3][4]

Table 2: Comparison of Post-Reconstruction Noise Reduction Filters
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Filter Type Principle Advantages Disadvantages

Gaussian
Blurs the image using

a Gaussian kernel.

Simple to implement,

effective at noise

reduction.

Can blur edges and

reduce spatial

resolution.[5]

Bilateral

Averages pixels

based on both spatial

distance and intensity

difference.

Edge-preserving,

better detail retention

than Gaussian.

Can be

computationally more

intensive.

Non-Local Means

(NLM)

Averages pixels

based on the similarity

of surrounding

patches.

Good at preserving

fine details and

textures.[6]

Computationally

demanding.

AI/Deep Learning

Uses a trained neural

network to identify and

remove noise.

Can achieve superior

noise reduction while

preserving

quantitative accuracy.

[6]

Requires a trained

model and specialized

software.

Experimental Protocols
Protocol: Assessing Image Noise using a Jaszczak Phantom

This protocol outlines the steps for using a Jaszczak phantom to evaluate image noise and the

effectiveness of different noise reduction strategies, based on the NEMA NU-2-2001 standard.

1. Phantom Preparation:

Fill the main compartment of the Jaszczak phantom with a uniform solution of a PET isotope
(e.g., 18F-FDG) at a known activity concentration.
If evaluating contrast, fill the spheres and/or rods with a different, known activity
concentration.
Ensure thorough mixing to achieve a uniform distribution of the radiotracer.

2. Phantom Scanning:
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Position the phantom in the center of the PET scanner's field of view.
Perform a CT scan for attenuation correction.
Acquire PET data for a duration sufficient to obtain high-quality, low-noise reference images.
To test the impact of acquisition time, you can perform shorter scans or retrospectively
shorten the acquisition data.

3. Image Reconstruction:

Reconstruct the PET data using the different algorithms and parameters you wish to
evaluate (e.g., OSEM with varying numbers of iterations, FBP).
For each reconstruction, generate a dataset with no post-reconstruction filtering and
additional datasets with the different filters you want to compare (e.g., Gaussian, NLM).

4. Data Analysis:

Draw a large region of interest (ROI) in a uniform area of the phantom for each reconstructed
image set.
Calculate the mean and standard deviation of the pixel values within this ROI.
Calculate the Signal-to-Noise Ratio (SNR) as: SNR = Mean / Standard Deviation.
If applicable, calculate the Contrast-to-Noise Ratio (CNR) for the spheres or rods.
Compare the SNR and CNR values across the different reconstruction parameters and
filtering methods to determine the optimal noise reduction strategy.

Visualizations
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Caption: Workflow for troubleshooting and reducing noise in PET images.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1194916?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Increase in OSEM Iterations

Increased Image Noise

Increased SUVmax

Improved Spatial Resolution

Optimal Balance

Click to download full resolution via product page

Caption: Relationship between OSEM iterations, noise, and SUVmax.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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